5-((Trifluoromethyl)thio)pyrimidine-2,4(1H,3H)-dione
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Description
5-((Trifluoromethyl)thio)pyrimidine-2,4(1H,3H)-dione is a heterocyclic compound that contains a pyrimidine ring substituted with a trifluoromethylthio group at the 5-position and keto groups at the 2 and 4 positions.
Properties
Molecular Formula |
C5H3F3N2O2S |
|---|---|
Molecular Weight |
212.15 g/mol |
IUPAC Name |
5-(trifluoromethylsulfanyl)-1H-pyrimidine-2,4-dione |
InChI |
InChI=1S/C5H3F3N2O2S/c6-5(7,8)13-2-1-9-4(12)10-3(2)11/h1H,(H2,9,10,11,12) |
InChI Key |
NGNIWWWYZGCUGB-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C(=O)NC(=O)N1)SC(F)(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-((Trifluoromethyl)thio)pyrimidine-2,4(1H,3H)-dione typically involves the reaction of 4,4,4-trifluoromethylacetoacetate with thiourea in the presence of a base such as potassium hydroxide in ethanol at elevated temperatures (around 80°C) for several hours . This reaction leads to the formation of the desired pyrimidine derivative through a cyclization process.
Industrial Production Methods
While specific industrial production methods for 5-((Trifluoromethyl)thio)pyrimidine-2,4(1H,3H)-dione are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Additionally, industrial production would likely involve continuous flow processes to enhance efficiency and scalability .
Chemical Reactions Analysis
Types of Reactions
5-((Trifluoromethyl)thio)pyrimidine-2,4(1H,3H)-dione can undergo various chemical reactions, including:
Substitution Reactions: The trifluoromethylthio group can be substituted with other nucleophiles under appropriate conditions.
Oxidation and Reduction Reactions: The compound can be oxidized or reduced to form different derivatives.
Cyclization Reactions: It can participate in cyclization reactions to form more complex heterocyclic structures
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like amines or thiols. Reaction conditions typically involve solvents like ethanol or acetonitrile and temperatures ranging from room temperature to reflux conditions .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyrimidine derivatives, while oxidation reactions can produce sulfoxides or sulfones .
Scientific Research Applications
5-((Trifluoromethyl)thio)pyrimidine-2,4(1H,3H)-dione has several scientific research applications, including:
Medicinal Chemistry: It is investigated for its potential as an antitumor agent due to its ability to inhibit certain enzymes and pathways involved in cancer cell proliferation
Anti-inflammatory Agents: The compound has shown promise in reducing inflammation by inhibiting key inflammatory mediators.
Biological Studies: It is used in studies to understand the structure-activity relationships of pyrimidine derivatives and their biological effects.
Industrial Applications:
Mechanism of Action
The mechanism of action of 5-((Trifluoromethyl)thio)pyrimidine-2,4(1H,3H)-dione involves its interaction with specific molecular targets and pathways. For instance, it can inhibit cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation. By inhibiting CDKs, the compound can induce cell cycle arrest and apoptosis in cancer cells . Additionally, it can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines and mediators .
Comparison with Similar Compounds
Similar Compounds
Trifluoromethyl-Substituted Pyrimidines: These compounds share the trifluoromethyl group but may have different substituents at other positions on the pyrimidine ring.
Thiazolo[4,5-d]pyrimidine Derivatives: These compounds have a similar core structure but with a thiazole ring fused to the pyrimidine ring.
Pyrido[2,3-d]pyrimidine Derivatives: These compounds contain a pyridine ring fused to the pyrimidine ring and exhibit similar biological activities.
Uniqueness
5-((Trifluoromethyl)thio)pyrimidine-2,4(1H,3H)-dione is unique due to the presence of the trifluoromethylthio group, which imparts distinct electronic and steric properties. This makes it a valuable scaffold for the development of novel therapeutic agents with improved efficacy and selectivity .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
